2-chloro-5-fluoro-N,N-bis(2-methoxyethyl)pyridine-3-carboxamide

• IUPAC Name: 2-chloro-5-fluoro-N,N-bis(2-methoxyethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C12H16ClFN2O3/c1-18-5-3-16(4-6-19-2)12(17)10-7-9(14)8-15-11(10)13/h7-8H,3-6H2,1-2H3
• InChI Key: UHYQLJOIYILPDP-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CCOC)C(=O)C1=C(N=CC(=C1)F)Cl
• Molecular Formula: C12H16ClFN2O3
• Molecular Weight: 290.72 g/mol

Description

2-chloro-5-fluoro-N,N-bis(2-methoxyethyl)pyridine-3-carboxamide, also known as CFM-4, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential pharmaceutical applications. CFM-4 is a pyridine derivative that belongs to the class of amide-containing heterocycles.

Mechanism of Action

The exact mechanism of action of 2-chloro-5-fluoro-N,N-bis(2-methoxyethyl)pyridine-3-carboxamide is not fully understood. However, it is believed to act by inhibiting the activity of protein kinase CK2, which is involved in a variety of cellular processes including cell proliferation, apoptosis, and DNA repair. CK2 has been shown to be overexpressed in many types of cancer, making it an attractive target for cancer therapy. In addition to its effects on CK2, 2-chloro-5-fluoro-N,N-bis(2-methoxyethyl)pyridine-3-carboxamide has also been shown to inhibit the activity of other enzymes involved in cellular signaling pathways, including PI3K, Akt, and mTOR.
Biochemical and Physiological Effects:
2-chloro-5-fluoro-N,N-bis(2-methoxyethyl)pyridine-3-carboxamide has been shown to have a variety of biochemical and physiological effects. In addition to its effects on CK2 and other enzymes involved in cellular signaling pathways, 2-chloro-5-fluoro-N,N-bis(2-methoxyethyl)pyridine-3-carboxamide has also been shown to induce DNA damage and inhibit DNA repair. 2-chloro-5-fluoro-N,N-bis(2-methoxyethyl)pyridine-3-carboxamide has also been shown to modulate the activity of transcription factors such as NF-κB and AP-1, which are involved in the regulation of gene expression.

Advantages and Limitations for Lab Experiments

2-chloro-5-fluoro-N,N-bis(2-methoxyethyl)pyridine-3-carboxamide has several advantages for use in lab experiments. It has been shown to be highly potent against a variety of cancer cell lines, making it a promising candidate for cancer therapy. In addition, 2-chloro-5-fluoro-N,N-bis(2-methoxyethyl)pyridine-3-carboxamide has been shown to have a favorable toxicity profile in animal studies, indicating that it may have a low risk of adverse effects in humans. However, 2-chloro-5-fluoro-N,N-bis(2-methoxyethyl)pyridine-3-carboxamide has some limitations for use in lab experiments. It is a synthetic compound, which can make it more difficult to obtain in large quantities. In addition, the exact mechanism of action of 2-chloro-5-fluoro-N,N-bis(2-methoxyethyl)pyridine-3-carboxamide is not fully understood, which can make it more difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on 2-chloro-5-fluoro-N,N-bis(2-methoxyethyl)pyridine-3-carboxamide. One area of research is the development of new synthesis methods for 2-chloro-5-fluoro-N,N-bis(2-methoxyethyl)pyridine-3-carboxamide that are more efficient and cost-effective. Another area of research is the development of new analogs of 2-chloro-5-fluoro-N,N-bis(2-methoxyethyl)pyridine-3-carboxamide that have improved potency and selectivity for specific types of cancer. In addition, there is a need for further research to understand the exact mechanism of action of 2-chloro-5-fluoro-N,N-bis(2-methoxyethyl)pyridine-3-carboxamide, which could lead to the development of new therapies for cancer and other diseases. Finally, there is a need for further studies to determine the safety and efficacy of 2-chloro-5-fluoro-N,N-bis(2-methoxyethyl)pyridine-3-carboxamide in human clinical trials.

Synthesis Methods

The synthesis of 2-chloro-5-fluoro-N,N-bis(2-methoxyethyl)pyridine-3-carboxamide involves a multi-step process that begins with the reaction of 2-chloro-5-fluoropyridine with 2-methoxyethylamine to form 2-chloro-5-fluoro-N-(2-methoxyethyl)pyridin-3-amine. This intermediate is then reacted with ethyl chloroformate to form the corresponding carbamate, which is subsequently converted to the desired amide by reaction with 2-methoxyethylamine. The final product is obtained after purification by column chromatography.

Scientific Research Applications

2-chloro-5-fluoro-N,N-bis(2-methoxyethyl)pyridine-3-carboxamide has been extensively studied for its potential applications in the field of cancer research. It has been shown to have potent antitumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer. 2-chloro-5-fluoro-N,N-bis(2-methoxyethyl)pyridine-3-carboxamide has been shown to induce apoptosis, inhibit cell proliferation, and suppress tumor growth in animal models. In addition, 2-chloro-5-fluoro-N,N-bis(2-methoxyethyl)pyridine-3-carboxamide has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.